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Compound of Interest

Compound Name: AC-186

Cat. No.: B605114

For Researchers, Scientists, and Drug Development Professionals

Introduction

AC-186 is a potent and selective non-steroidal agonist for the Estrogen Receptor B (ERB).[1]
Its high selectivity makes it a valuable tool for investigating the specific roles of ER[} in various
physiological and pathological processes, distinguishing them from ERa-mediated effects.[1]
Research has highlighted the neuroprotective potential of AC-186 in preclinical models of
Parkinson's disease and its ability to reduce amyloid- levels in models of Alzheimer's disease.
[1] These application notes provide a detailed protocol for the preparation of AC-186 stock
solutions for use in in vitro and in vivo studies.

Data Presentation

A summary of the key quantitative data for AC-186 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 306.32 g/mol

Chemical Formula C18H17F30

ECso for ER[3 6 nM

ECso for ERa 5000 nM

Maximum Solubility in DMSO 100 mM (30.63 mg/mL)

Experimental Protocols

Materials and Equipment
e AC-186 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
e Analytical balance

o Vortex mixer

o Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM AC-186 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AC-186 in DMSO.

o Preparation: Ensure a clean and dry workspace. Allow the AC-186 powder to equilibrate to
room temperature before opening the vial to prevent condensation.

» Weighing: Accurately weigh out the desired amount of AC-186 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.06 mg of AC-
186.
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¢ Dissolution:

o Transfer the weighed AC-186 powder to a sterile microcentrifuge tube or an amber glass
vial.

o Add the calculated volume of anhydrous DMSO. To prepare a 10 mM stock solution with
3.06 mg of AC-186, add 1 mL of DMSO.

o Cap the tube or vial securely.

e Mixing: Vortex the solution for 1-2 minutes until the AC-186 is completely dissolved. Visually
inspect the solution to ensure there are no visible particles. Gentle warming (to no more than
37°C) in a water bath can aid dissolution if necessary.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes.

o Store the aliquots in tightly sealed tubes or vials at -20°C or -80°C for long-term storage.
Protect from light.

o For short-term storage (a few days), the solution can be stored at 4°C, protected from
light.

Note: The provided molecular weight is for guidance. For the most accurate stock solution
preparation, refer to the batch-specific molecular weight provided on the Certificate of Analysis
of your compound.

Safety and Handling
e AC-186 is intended for laboratory research use only.
e As a standard precaution for handling all chemical compounds, appropriate personal

protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant
gloves, should be worn.
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 All handling of the compound and its solutions should be performed in a well-ventilated area,
preferably in a fume hood.

» Avoid inhalation of the powder and contact with skin and eyes. In case of contact, wash the
affected area thoroughly with water.

o Dispose of the chemical waste according to institutional and local regulations.

Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b605114?utm_src=pdf-body-img
https://www.benchchem.com/product/b605114?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Estrogen_receptor_beta
https://www.benchchem.com/product/b605114#preparing-ac-186-stock-solution
https://www.benchchem.com/product/b605114#preparing-ac-186-stock-solution
https://www.benchchem.com/product/b605114#preparing-ac-186-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

